beta-Alanine, N-(((diethoxyphosphinothioyl)thio)acetyl)-, ethyl ester

• CAS RN: 19476-81-4
• Molecular Formula: C11H22NO5PS2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: ethyl 3-[(2-diethoxyphosphinothioylsulfanylacetyl)amino]propanoate
• InChI: InChI=1S/C11H22NO5PS2/c1-4-15-11(14)7-8-12-10(13)9-20-18(19,16-5-2)17-6-3/h4-9H2,1-3H3,(H,12,13)
• InChI Key: LZSNQFIVLHUVDL-UHFFFAOYSA-N
• SMILES: CCOC(=O)CCNC(=O)CSP(=S)(OCC)OCC
• synonyms: N-[[(Diethoxyphosphinothioyl)thio]acetyl]-β-alanine ethyl ester

Description

Beta-alanine, N-(((diethoxyphosphinothioyl)thio)acetyl)-, ethyl ester, commonly known as beta-alanine ethyl ester, is a synthetic derivative of beta-alanine. Beta-alanine is a non-essential amino acid that is naturally found in the human body and is a precursor to carnosine, which is an important dipeptide that helps to buffer acid in the muscles. Beta-alanine ethyl ester is a popular supplement among athletes and bodybuilders due to its potential to enhance athletic performance.

Mechanism Of Action

Beta-alanine is taken up by muscle cells and converted into carnosine. Carnosine acts as a buffer, helping to neutralize acid that is produced during high-intensity exercise. This can delay the onset of muscle fatigue and improve athletic performance.

Biochemical And Physiological Effects

Beta-alanine supplementation has been shown to increase muscle carnosine levels, which can improve muscle buffering capacity. This can lead to improved endurance, strength, and power output. Beta-alanine has also been shown to increase lean body mass and reduce body fat, although the mechanism for this is not fully understood.

Advantages And Limitations For Lab Experiments

One advantage of beta-alanine ethyl ester is that it is a stable and easily synthesized compound. This makes it a useful tool for studying the effects of beta-alanine on muscle carnosine levels and athletic performance. However, one limitation is that the effects of beta-alanine supplementation can vary depending on individual factors such as diet, exercise habits, and genetics.

Future Directions

There are several potential future directions for research on beta-alanine ethyl ester. One area of interest is the effects of beta-alanine on cognitive function, as there is some evidence to suggest that carnosine may have neuroprotective properties. Another area of interest is the potential use of beta-alanine as a therapeutic agent for conditions such as muscle wasting and sarcopenia. Finally, there is interest in developing more effective forms of beta-alanine supplementation, such as sustained-release formulations, to maximize the benefits of this compound.

Synthesis Methods

Beta-alanine ethyl ester is synthesized through the reaction of beta-alanine with ethyl chloroformate and diethyl phosphorothioate. The resulting product is then purified through recrystallization.

Scientific Research Applications

Beta-alanine ethyl ester has been extensively studied for its potential to enhance athletic performance. Research has shown that beta-alanine supplementation can increase muscle carnosine levels, which can help to buffer acid in the muscles during high-intensity exercise. This can lead to improved endurance, strength, and power output.